Cas no 57735-14-5 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)-)

3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)- structure
57735-14-5 structure
Product Name:3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)-
CAS No:57735-14-5
MF:C14H12N4O
MW:252.271282196045
CID:344400
PubChem ID:385485
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)-
    • 4-anilino-3-phenyl-1H-1,2,4-triazol-5-one
    • DTXSID30327676
    • 3-Phenyl-4-(phenylamino)-1H-1,2,4-triazol-5(4H)-one
    • NSC-676721
    • CHEMBL1970830
    • NCI60_027196
    • 3-Phenyl-4-anilino-4,5(1H)-dihydro-1,2,4-triazole-5-one
    • 4-Anilino-5-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one #
    • NSC676721
    • 4-Anilino-5-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
    • YYVYJIBWMYCEGR-UHFFFAOYSA-N
    • 57735-14-5
    • Inchi: 1S/C14H12N4O/c19-14-16-15-13(11-7-3-1-4-8-11)18(14)17-12-9-5-2-6-10-12/h1-10,17H,(H,16,19)
    • InChI Key: YYVYJIBWMYCEGR-UHFFFAOYSA-N
    • SMILES: O=C1NN=C(C2C=CC=CC=2)N1NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 252.10126
  • Monoisotopic Mass: 252.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • PSA: 56.73

3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)- Related Literature

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